Cas no 136101-39-8 (Benzoic acid, 4-pentyl-, 4-(trifluoroacetyl)phenyl ester)

• Product Name: Benzoic acid, 4-pentyl-, 4-(trifluoroacetyl)phenyl ester
• CAS No: 136101-39-8
• MF: C₂₀H₁₉F₃O₃
• MW: 364.358276605606
• CID: 1239797
• Update Time: 2024-08-03

Benzoic acid, 4-pentyl-, 4-(trifluoroacetyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-pentyl-, 4-(trifluoroacetyl)phenyl ester
• Benzoic acid, 4-pentyl-, 4-(2,2,2-trifluoroacetyl)phenyl ester

• Inchi： 1S/C20H19F3O3/c1-2-3-4-5-14-6-8-16(9-7-14)19(25)26-17-12-10-15(11-13-17)18(24)20(21,22)23/h6-13H,2-5H2,1H3
• InChI Key： CDDGNWHGZXRAMH-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(C(C(F)(F)F)=O)C=C1)(=O)C1=CC=C(CCCCC)C=C1

Computed Properties

• Exact Mass: 364.12867

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 448.8±45.0 °C(Predicted)
• PSA: 43.37